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Compound of Interest

Compound Name: Indole-3-Carboxaldehyde

Cat. No.: B046971

An In-depth Technical Guide to Indole-3-Carboxaldehyde

Introduction

Indole-3-carboxaldehyde, also known as 3-formylindole, is a pivotal organic compound
derived from the indole scaffold. It serves as a significant metabolite of dietary L-tryptophan,
produced by bacteria in the human gastrointestinal tract.[1] This aromatic aldehyde is not only
a crucial precursor in the synthesis of various indole alkaloids and pharmaceuticals like
tryptophan, but it also exhibits notable biological activities.[2] Its roles as an agonist for the aryl
hydrocarbon receptor (AhR), an immunomodulator, and an agent with antifungal properties
make it a molecule of significant interest for researchers in chemistry, biology, and drug
development.[1] This document provides a comprehensive overview of its fundamental
properties, structure, synthesis, and biological significance.

Core Properties and Structure

Indole-3-carboxaldehyde is a solid, crystalline compound, with its appearance ranging from
colorless to off-white or beige.[2][3][4] Its core structure consists of a benzene ring fused to a
pyrrole ring, with a formyl group substituted at the C3 position of the indole ring.

Physicochemical Properties

The key physical and chemical properties of indole-3-carboxaldehyde are summarized below.
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Property Value Reference
Molecular Formula CoH7NO [11[5]16]
Molecular Weight 145.16 g/mol [1][5][6]
Melting Point 193-199 °C [21[7]
Boiling Point 339.10 °C (estimated) [7]
Colorless crystals;
Appearance ) ) [21[31[5]
Tan/Beige/Off-white powder
CAS Number 487-89-8 [1][6]
IUPAC Name 1H-indole-3-carbaldehyde [1][5]
Solubility
Solvent Solubility Reference
Insoluble / Slightly soluble in
Water [21[7]
cold water
Ethanol Readily soluble [2]
DMSO Soluble (20 mg/mL) [819]
Methanol Soluble [8]

Structural Information

The structure of indole-3-carboxaldehyde has been well-characterized. It possesses an

orthorhombic crystal structure.[1]
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Structural Identifier Value

Reference

C1=CC=C2C(=C1)C(=CN2)C=

SMILES 1][5
o [11[5]
OLNJUISKUQQNIM-

InChl Key [1][5][6]
UHFFFAOYSA-N

Crystal System Orthorhombic [1]

Space Group Pca2l [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of indole-3-

carboxaldehyde.

NMR Spectroscopy

Chemical Shifts (0)

Nucleus Solvent . Reference
in ppm
12.14 (1H, broad),
9.95 (1H, s), 8.30-8.09

1H NMR DMSO-ds [10]
(2H, m), 7.56-7.20
(3H, m)
185.34, 138.85,
137.43, 124.49,

13C NMR DMSO-ds 123.84, 122.50, [10]
121.20, 118.54,
112.80

Mass Spectrometry
Technique Key m/z Values Reference
GC-MS (El) 145.0 (M+), 144.0, 116.0,89.0  [5]

Infrared (IR) Spectroscopy
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Key Peaks (cm~?) Assignment Reference
3254, 3174 N-H stretching [11]
3055-2568 Ar-H stretching [12]

1671, 1643 C=0 stretching (aldehyde) [11][12]

Experimental Protocols

The most common and efficient method for synthesizing indole-3-carboxaldehyde is the
Vilsmeier-Haack reaction.

Synthesis via Vilsmeier-Haack Reaction

This procedure, adapted from established methods, details the formylation of indole using
dimethylformamide (DMF) and phosphorus oxychloride (POCIs).[2][13]

Materials:

Indole (100 g, 0.85 mol)

Dimethylformamide (DMF), freshly distilled (288 mL + 100 mL)

Phosphorus oxychloride (POCIs), freshly distilled (86 mL, 0.94 mol)

Sodium hydroxide (NaOH) solution (375 g in 1 L water)

Crushed ice

Three-necked round-bottom flask (2 L and 3 L), mechanical stirrer, dropping funnels, drying
tube.

Procedure:
o Preparation of the Vilsmeier Reagent:

o Equip a 2 L three-necked flask with a mechanical stirrer, a drying tube, and a 125 mL
dropping funnel.
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o Add 288 mL of freshly distilled DMF to the flask and cool it in an ice-salt bath for 30
minutes.

o With continuous stirring, add 86 mL of POCIs dropwise over 30 minutes. The formation of
the pinkish Vilsmeier reagent complex will be observed.

e Reaction with Indole:
o Replace the dropping funnel with a larger one (200 mL).
o Prepare a solution of 100 g of indole in 100 mL of DMF.

o Add the indole solution to the Vilsmeier reagent over 1 hour, ensuring the temperature
does not exceed 10 °C.

o After the addition is complete, replace the dropping funnel with a thermometer.

o Raise the temperature of the viscous solution to 35 °C and stir for 1 hour, or until the clear
yellow solution transforms into an opaque, canary-yellow paste.

e Hydrolysis and Work-up:

o Carefully add 300 g of crushed ice to the paste with stirring, which will result in a clear,
cherry-red solution.

o Transfer this solution to a 3 L three-necked flask containing 200 g of crushed ice.
o Prepare a solution of 375 g of NaOH in 1 L of water and place it in a separatory funnel.

o Add the NaOH solution dropwise with vigorous stirring. After about one-third has been
added, the remainder can be added more rapidly.

o Heat the resulting suspension quickly to its boiling point, then allow it to cool to room
temperature.

¢ Isolation and Purification:

o Cool the mixture in a refrigerator overnight to facilitate complete precipitation.
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o Collect the precipitate by filtration.
o Resuspend the solid in 1 L of water to dissolve most inorganic impurities.
o Filter the product again, wash thoroughly with three 300 mL portions of water, and air-dry.

o This procedure typically yields around 120 g (97%) of indole-3-carboxaldehyde with a
melting point of 196—-197 °C.[13] For higher purity, the product can be recrystallized from
ethanol.

Vilsmeier Reagent Prep

(=) (=

Cool (0-5°C)

Formylation Reaction

Vilsmeier Reagent Indole in DMF

Reaction Mixture
(Yellow Paste)

Quench with

Ice

Work-up & Isolation

Hydrolysis
(Ice + NaOH (aq))

Crude Product
(Precipitate)

Filter, Wash,
Recrystallize (Ethanol)

Pure Indole-3-carboxaldehyde
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Caption: Workflow for the synthesis of Indole-3-carboxaldehyde.

Biological Role and Signaling Pathway

Indole-3-carboxaldehyde is a biologically active metabolite that plays a key role in gut
immunity. It is synthesized from dietary L-tryptophan by gut microbiota, particularly species of
the genus Lactobacillus.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling

The primary mechanism of action for indole-3-carboxaldehyde involves its function as a
ligand for the Aryl Hydrocarbon Receptor (AhR).[1]

Activation: Indole-3-carboxaldehyde binds to and activates the AhR located in the
cytoplasm of intestinal immune cells, such as innate lymphoid cells (ILCs).

o Translocation: Upon activation, the AhR-ligand complex translocates into the nucleus.

e Gene Transcription: In the nucleus, the complex binds to specific DNA sequences known as
xenobiotic responsive elements (XRES), promoting the transcription of target genes.

e |L-22 Production: A key target gene is Interleukin-22 (IL-22). The increased production and
secretion of IL-22 by ILCs is a critical downstream effect.[1]

o Epithelial Response: IL-22 acts on intestinal epithelial cells to enhance barrier function,
promote the production of antimicrobial peptides, and facilitate mucosal reactivity, thereby
contributing to gut homeostasis and defense against pathogens.[1][14]
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Caption: AhR signaling pathway activated by Indole-3-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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